Cas no 380913-63-3 (3-hydroxy-3-(pyridin-3-yl)propanenitrile)

• Product Name: 3-hydroxy-3-(pyridin-3-yl)propanenitrile
• CAS No: 380913-63-3
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 298385
• PubChem ID: 11275096
• Update Time: 2025-05-26

3-hydroxy-3-(pyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• b-hydroxy-3-Pyridinepropanenitrile
• 3-Pyridinepropanenitrile,beta-hydroxy-(9CI)
• 3-hydroxy-3-pyridin-3-ylpropanenitrile
• 3-Pyridinepropanenitrile,b-hydroxy-
• 3-hydroxy-3-(pyridin-3-yl)propanenitrile
• 3-Pyridinepropanenitrile, β-hydroxy-

• Inchi： 1S/C8H8N2O/c9-4-3-8(11)7-2-1-5-10-6-7/h1-2,5-6,8,11H,3H2
• InChI Key： IQSUQNWWGUZNBY-UHFFFAOYSA-N
• SMILES： C(#N)CC(O)C1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-hydroxy-3-(pyridin-3-yl)propanenitrile

Introduction to 3-hydroxy-3-(pyridin-3-yl)propanenitrile (CAS No. 380913-63-3)

3-hydroxy-3-(pyridin-3-yl)propanenitrile, identified by the CAS number 380913-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a hydroxyl group and a pyridine substituent, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 3-hydroxy-3-(pyridin-3-yl)propanenitrile consists of a propanenitrile backbone substituted with a hydroxyl group at the third carbon and a pyridine ring at the same position. This configuration imparts both polar and aromatic characteristics to the molecule, enabling its participation in diverse chemical reactions such as nucleophilic additions, condensations, and metal-catalyzed cross-coupling reactions. These attributes have positioned it as a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyridine moiety due to its well-documented role in drug design. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both hydroxyl and nitrile functional groups in 3-hydroxy-3-(pyridin-3-yl)propanenitrile further enhances its utility as a precursor for synthesizing more complex molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of 3-hydroxy-3-(pyridin-3-yl)propanenitrile is its application in the development of novel drug candidates. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have demonstrated its potential in modulating enzyme activities and receptor binding affinities, which are critical for developing treatments against chronic diseases such as diabetes, neurodegenerative disorders, and cardiovascular conditions.

The synthesis of 3-hydroxy-3-(pyridin-3-yl)propanenitrile typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies, including catalytic hydrogenation, palladium-catalyzed coupling reactions, and enzymatic modifications, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in green chemistry principles that prioritize efficiency and environmental sustainability.

Recent research has also explored the role of 3-hydroxy-3-(pyridin-3-yl)propanenitrile in drug delivery systems. Its ability to form stable complexes with other pharmacophores has been exploited to enhance drug solubility, bioavailability, and targeted delivery. Such applications are particularly relevant in oncology, where precise delivery of chemotherapeutic agents can minimize side effects while maximizing therapeutic outcomes.

The compound's stability under various storage conditions has been another area of focus. Studies have shown that 3-hydroxy-3-(pyridin-3-yl)propanenitrile maintains its integrity when stored under inert atmospheres at controlled temperatures. This stability is crucial for pharmaceutical applications where long-term storage without degradation is essential for maintaining drug efficacy.

Ethical considerations in pharmaceutical research have also prompted investigations into the synthesis of 3-hydroxy-3-(pyridin-3-yl)propanenitrile using sustainable methods. The development of eco-friendly synthetic routes not only reduces waste but also aligns with global efforts to promote responsible chemical manufacturing practices. Such initiatives are vital for ensuring that pharmaceutical development remains accessible and environmentally conscious.

The future prospects for 3-hydroxy-3-(pyridin-3-yl)propanenitrile are promising, with ongoing studies exploring its role in next-generation therapeutics. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of new derivatives with improved pharmacokinetic profiles. These advancements hold the potential to transform how diseases are treated by providing more effective and personalized medicine solutions.

In conclusion, 3-hydroxy - 33 - ( py rid ine - 33 - yl ) propa nen i tr ile ( CAS No . 380913 - 63 - 33 ) stands as a cornerstone in modern pharmaceutical chemistry . Its unique structural features , synthetic versatility , and broad biological activity make it an indispensable tool for researchers striving to develop innovative treatments . As scientific understanding continues to evolve , this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry . p >